Cas no 5267-34-5 (Benzhydrylamine hydrochloride)

• Product Name: Benzhydrylamine hydrochloride
• CAS No: 5267-34-5
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• MDL: MFCD00013023
• CID: 45647
• PubChem ID: 78921
• Update Time: 2025-06-09

Benzhydrylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzhydrylamine hydrochloride
• benzhydrylammonium chloride
• Aminodiphenylmethane hydrochloride
• AMINODIPHENYLMETHANE HCL
• 1,1-Diphenylmethylamine Hydrochloride
• a-diphenylamine hydrochloride
• BENZHYDRYLAMINEHCL
• diphenylmethylamine hydrochloride
• Diphenylmethylamine hydrochloride salt
• PHENYLBENZENEMETHANAMINE HYDROCHLORIDE
• α-Aminodiphenylmethane Hydrochloride
• diphenylmethanamine hydrochloride
• Benzhydrylamine, hydrochloride
• diphenylmethylamine, chloride
• BHA-polystyrene
• BHA.HCl resin
• Benzhydrylaminehydrochloride
• KSC497S7P
• Benzhydrylamine, polymer-bound
• Biphenylmethylamine hy
• Benzhydrylamine Resin (1% DVB, 100-200 mesh, 0.1-0.4 mmol/g)
• SB79384
• EINECS 226-084-0
• EN300-30060
• NSC 18792
• Benzenemethanamine, -phenyl-, hydrochloride
• FT-0622664
• DTXSID00200644
• AKOS015905734
• Benzenemethanamine, alpha-phenyl-, hydrochloride
• Benzhydrylamine Resin (1% DVB, 200-400 mesh, 0.1-0.4 mmol/g)
• Benzhydrylamine Resin (1% DVB, 100-200 mesh, 1.6-2.5 mmol/g)
• Benzhydrylamine Resin (1% DVB, 200-400 mesh, 0.5-1.5 mmol/g)
• SY057105
• MFCD00801155
• diphenylmethanamine;hydrochloride
• DS-10699
• Z56753978
• Benzhydrylamine Resin (1% DVB, 100-200 mesh, 0.5-1.5 mmol/g)
• 5267-34-5
• BCP18639
• NSC18792
• Methylamine,1-diphenyl-, hydrochloride
• Aminodiphenylmethane hydrochloride, 97%
• CIHWJRSPVJBHGT-UHFFFAOYSA-N
• MFCD00013023
• Benzenemethanamine, alpha-phenyl-, hydrochloride (1:1)
• LZ568SDT78
• BP-12847
• CS-0022274
• A0839
• alpha-Aminodiphenylmethane Hydrochloride
• SCHEMBL1764753
• Biphenylmethylamine hydrochloride
• Benzhydrylamine HCl
• D78195
• NSC-18792
• A829195
• BENZHYDRYLAMIN HYDROCHLORIDE
• DB-022477

• MDL： MFCD00013023
• Inchi： 1S/C13H13N.ClH/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h1-10,13H,14H2;1H
• InChI Key： CIHWJRSPVJBHGT-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 3914818

Computed Properties

• Exact Mass: 219.08100
• Monoisotopic Mass: 219.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: White crystals
• Density: 1.057
• Melting Point: 293-295 °C (lit.)
• Boiling Point: 301.1°Cat760mmHg
• Flash Point: 141.8°C
• PSA: 26.02000
• LogP: 4.23700
• Merck: 1076
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Benzhydrylamine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Benzhydrylamine hydrochloride

Benzhydrylamine hydrochloride (CAS No. 5267-34-5): A Comprehensive Overview

Benzhydrylamine hydrochloride, with the chemical formula C₁₃H₁₄NCl, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a benzhydryl group attached to an amine moiety and subsequently converted into its hydrochloride salt, endows it with unique chemical and pharmacological properties. This introduction delves into the compound's synthesis, applications, and recent advancements in its utilization within the pharmaceutical industry.

The synthesis of Benzhydrylamine hydrochloride typically involves the reaction of benzophenone with ammonia or ammonium hydroxide in the presence of a reducing agent, followed by salt formation with hydrochloric acid. This process highlights the compound's versatility as a building block in organic synthesis. The benzhydryl group, characterized by its aromatic stability and electron-donating nature, makes it a valuable intermediate in the construction of more complex molecules.

In recent years, Benzhydrylamine hydrochloride has garnered attention for its role in the development of novel therapeutic agents. Its structural motif is frequently incorporated into drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The amine functionality allows for further derivatization, enabling the creation of molecules with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling applications of Benzhydrylamine hydrochloride is in the field of medicinal chemistry. Researchers have leveraged its scaffold to design small-molecule inhibitors that modulate enzyme activity relevant to various diseases. For instance, studies have demonstrated its utility in developing compounds that inhibit acetylcholinesterase, an enzyme crucial for neurotransmitter function. These findings underscore the compound's potential as a pharmacophore in drug discovery efforts.

The pharmacological profile of derivatives of Benzhydrylamine hydrochloride has been extensively explored. Modifications to the benzhydryl group or the amine moiety can significantly alter the biological activity of the resulting compounds. This flexibility has led to the identification of several lead candidates that are currently undergoing preclinical evaluation. The focus on optimizing solubility, metabolic stability, and target engagement has been a cornerstone of these investigations.

Advances in computational chemistry have further enhanced the utility of Benzhydrylamine hydrochloride as a starting point for drug design. Molecular modeling techniques allow researchers to predict how structural modifications will influence binding affinity and pharmacokinetic properties. This approach has accelerated the discovery process, enabling more targeted and efficient development of novel therapeutics.

The role of Benzhydrylamine hydrochloride in bioorganic synthesis extends beyond pharmaceutical applications. It serves as a key intermediate in the preparation of functional materials and specialty chemicals. Its ability to undergo diverse chemical transformations makes it a valuable reagent for synthetic chemists working on complex organic molecules.

In conclusion, Benzhydrylamine hydrochloride (CAS No. 5267-34-5) represents a versatile and important compound in modern chemistry. Its unique structural features and reactivity have positioned it as a cornerstone in drug discovery and material science. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.